Cas no 75052-59-4 (055668)

• Product Name: 055668
• CAS No: 75052-59-4
• MF: C₂₄H₁₈N₄O₃S
• MW: 442.489723682404
• CID: 3069664
• PubChem ID: 5761554
• Update Time: 2025-04-21

055668 Chemical and Physical Properties

Names and Identifiers

• 055668
• AKOS030484379
• AKOS000570113
• 75052-59-4
• 5-Amino-2-(4-methoxy-benzylidene)-7-(4-methoxy-phenyl)-3-oxo-2,3-dihydro-7H-thiazolo[3,2-a]pyridine-6,8-dicarbonitrile

• Inchi： 1S/C24H18N4O3S/c1-30-16-7-3-14(4-8-16)11-20-23(29)28-22(27)18(12-25)21(19(13-26)24(28)32-20)15-5-9-17(31-2)10-6-15/h3-11,21H,27H2,1-2H3/b20-11+
• InChI Key： YQJQASJBTLOOCV-RGVLZGJSSA-N
• SMILES： S1/C(=C/C2C=CC(=CC=2)OC)/C(N2C(=C(C#N)C(C3C=CC(=CC=3)OC)C(C#N)=C12)N)=O

Computed Properties

• Exact Mass: 442.10996162Da
• Monoisotopic Mass: 442.10996162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 966
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 138Ų